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Compound of Interest

Compound Name: Methyl 4-O-feruloylquinate

Cat. No.: B15609338

Essential Safety and Handling Guide for Methyl
4-O-feruloylquinate

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices when handling chemical compounds like Methyl 4-O-feruloylquinate is paramount.
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans to minimize exposure risks and ensure a safe laboratory environment.

Methyl 4-O-feruloylquinate is classified as a hazardous substance. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation[1][2]. Adherence to
the following personal protective equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Methyl 4-O-feruloylquinate, the following
personal protective equipment is required.
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. Specific
Protection Type . Source
Recommendations

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [1]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

_ . Handle with gloves. Protective
Skin Protection o [1112]
clothing is also recommended.

Respiratory protection (e.g.,
Respiratory Protection N95 respirator) is necessary, [2]

especially if dust is generated.

Hazard Classifications

Understanding the specific hazards associated with Methyl 4-O-feruloylquinate is crucial for
safe handling. The following table summarizes its hazard classifications according to the
Globally Harmonized System (GHS).

Hazard Classification GHS Code
Acute toxicity, oral (Category 4) H302
Skin corrosion/irritation (Category 2) H315

Serious eye damage/eye irritation (Category 2A) H319

Specific target organ toxicity, single exposure H335
(Respiratory tract irritation)

Source:[2]

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential for laboratory safety. The following
workflow outlines the key steps from preparation to disposal.

Preparation

Review Safety Data Sheet (SDS)

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Proceed to handling

Handling

Handle in a well-ventilated area
or chemical fume hood

I
|
|
|
I
I
I
|
A i
i
Avoid creating dust and aerosols  [|-—------------ In case of spill
i |
1 ]
1 ]
1 |
1 ]
! :
1 i Spill & Emergency
Y
Weigh and prepare solutions carefully Evacuate and ventilate the area

After experiment completion

Waste Dispogal

Collect solid and liquid waste in
separate, labeled hazardous waste containers

Absorb liquid spills with inert material Sweep up solid spills, avoiding dust

A

Store waste containers in a designated area Decontaminate surfaces with alcohol

A

Arrange for disposal by a licensed
professional waste management service
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Workflow for Safe Handling and Disposal

Detailed Procedural Guidance

Safe Handling:

Avoid contact with skin, eyes, and clothing.

Do not form dust and aerosols[1].

Use the substance only in a well-ventilated area or outdoors[1].

When using this product, do not eat, drink, or smoke[1].

After handling, wash your hands thoroughly[1].

Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place[1].

e For long-term storage, a temperature of -20°C is recommended[1].

e If in solvent, store at -80°C for up to six months or at -20°C for up to one month[1].

Spill Management:

In the event of a spill, ensure adequate ventilation and evacuate personnel to safe areas[1].
o Wear full personal protective equipment, including respiratory protection[1].

o Prevent further leakage or spillage if it is safe to do so.

o For solid spills, sweep up and shovel the material, avoiding the creation of dust.

» For liquid spills, absorb the substance with a liquid-binding material such as diatomite or
universal binders[1].

e Place the collected material in a suitable, closed container for disposal.
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» Decontaminate surfaces and equipment by scrubbing with alcohol[1].
Disposal Plan:
» Waste Collection:

o Solid Waste: Collect solid Methyl 4-O-feruloylquinate waste, including contaminated
items like weigh boats and pipette tips, in a dedicated, clearly labeled, and sealed
hazardous waste container[2].

o Liquid Waste: Solutions containing the compound should be collected in a separate,
sealed, and appropriately labeled hazardous waste container. Do not mix with other
chemical waste unless compatibility is confirmed|[2].

» Final Disposal: This substance should be treated as hazardous waste and disposed of
through a licensed professional waste disposal service[2]. Do not allow the product to enter
drains[2].

Emergency First Aid

Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Measures Source

Do NOT induce vomiting.
Ingestion Wash out the mouth with water  [1]

and call a physician.

Remove to fresh air. If
) breathing is difficult, give
Inhalation ) ] [1]
oxygen. If not breathing, give

artificial respiration.

Immediately wash off with
. soap and plenty of water.
Skin Contact ) [1]
Remove contaminated

clothing.

Rinse cautiously with water for
several minutes. Remove

Eye Contact , [1][3]
contact lenses, if present and

easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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